Cas no 120426-39-3 (benzyl 4-(2-iodoethyl)piperidine-1-carboxylate)

benzyl 4-(2-iodoethyl)piperidine-1-carboxylate structure
120426-39-3 structure
Product Name:benzyl 4-(2-iodoethyl)piperidine-1-carboxylate
CAS No:120426-39-3
MF:C15H20INO2
MW:373.229276657104
CID:2108536
PubChem ID:14600697
Update Time:2025-04-21

benzyl 4-(2-iodoethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • benzyl 4-(2-iodoethyl)piperidine-1-carboxylate
    • 120426-39-3
    • DA-14469
    • 2-(1-benzyloxycarbonyl-4-piperidyl)ethyl iodide
    • H29310
    • 2-(N-Benzyloxycarbonylpiperidin-4-yl)ethyl iodide
    • SHXYSWRSCQKWOO-UHFFFAOYSA-N
    • A1-31415
    • SCHEMBL7369976
    • Inchi: 1S/C15H20INO2/c16-9-6-13-7-10-17(11-8-13)15(18)19-12-14-4-2-1-3-5-14/h1-5,13H,6-12H2
    • InChI Key: SHXYSWRSCQKWOO-UHFFFAOYSA-N
    • SMILES: ICCC1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 373.05388Da
  • Monoisotopic Mass: 373.05388Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 29.5Ų
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